Propanoic acid, 3-mercapto-, (2,4,6-trioxo-1,3,5-triazine-1,3,5(2H,4H,6H)-triyl)tri-2,1-ethanediyl ester

• IUPAC Name: 2-[2,4,6-trioxo-3,5-bis[2-(3-sulfanylpropanoyloxy)ethyl]-1,3,5-triazinan-1-yl]ethyl 3-sulfanylpropanoate
• InChI: InChI=1S/C18H27N3O9S3/c22-13(1-10-31)28-7-4-19-16(25)20(5-8-29-14(23)2-11-32)18(27)21(17(19)26)6-9-30-15(24)3-12-33/h31-33H,1-12H2
• InChI Key: CFKONAWMNQERAG-UHFFFAOYSA-N
• Canonical SMILES: C(CS)C(=O)OCCN1C(=O)N(C(=O)N(C1=O)CCOC(=O)CCS)CCOC(=O)CCS
• Molecular Formula: C18H27N3O9S3
• DSSTOX Substance ID: DTXSID2067959
• Molecular Weight: 525.6 g/mol
• CAS RN: 36196-44-8

Description

2,4,6-Tribromophenyl caproate, also known as 2,4,6-tribromophenyl caproic acid ester, is a chemical compound with the molecular formula C12H13Br3O2 and a molecular weight of 428.94 g/mol . This compound is primarily known for its antifungal properties and is used in various scientific research applications .

Scientific Research Applications

2,4,6-Tribromophenyl caproate is widely used in scientific research due to its antifungal properties. Some of its applications include:

Chemistry: Used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: Employed in studies related to fungal infections and their treatment.

Medicine: Investigated for its potential use in antifungal therapies.

Industry: Utilized in the production of antifungal coatings and preservatives.

Mechanism of Action

The antifungal activity of 2,4,6-tribromophenyl caproate is primarily due to its ability to disrupt the cell membrane of fungi. The compound interacts with the lipid bilayer of the fungal cell membrane, leading to increased permeability and leakage of cellular contents. This ultimately results in the death of the fungal cells. The molecular targets include membrane lipids and proteins involved in maintaining cell membrane integrity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,6-tribromophenyl caproate typically involves the esterification of 2,4,6-tribromophenol with caproic acid. The reaction is usually carried out in the presence of a catalyst such as sulfuric acid or hydrochloric acid to facilitate the esterification process. The reaction conditions often include heating the reactants under reflux to achieve the desired product .

Industrial Production Methods

Industrial production of 2,4,6-tribromophenyl caproate follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and catalysts, and the reaction is carried out in large reactors to produce the compound in bulk quantities. The product is then purified through distillation or recrystallization to achieve the desired purity levels .

Chemical Reactions Analysis

Types of Reactions

2,4,6-Tribromophenyl caproate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding brominated phenolic acids.

Reduction: Reduction reactions can lead to the removal of bromine atoms, resulting in less brominated phenolic compounds.

Substitution: The bromine atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like hydroxide ions or amines are used for substitution reactions.

Major Products Formed

Oxidation: Brominated phenolic acids.

Reduction: Less brominated phenolic compounds.

Substitution: Phenolic compounds with substituted functional groups.

Comparison with Similar Compounds

Similar Compounds

2,4,6-Tribromophenol: A brominated derivative of phenol with similar antifungal properties.

2,4,6-Tribromoanisole: Another brominated compound used in antifungal applications.

2,4,6-Tribromophenyl acetate: An ester of 2,4,6-tribromophenol with similar chemical properties.

Uniqueness

2,4,6-Tribromophenyl caproate is unique due to its specific ester linkage with caproic acid, which imparts distinct chemical and physical properties compared to other similar compounds. This ester linkage enhances its solubility and stability, making it more effective in certain applications .

Q & A

Q1: What makes Propanoic acid, 3-mercapto-, (2,4,6-trioxo-1,3,5-triazine-1,3,5(2H,4H,6H)-triyl)tri-2,1-ethanediyl ester a promising candidate for biomedical applications?

A1: This compound, often referred to as TEMPIC, demonstrates significant potential in biomedical engineering, particularly in the development of soft tissue adhesive patches (STAPs) and bone fixation materials. [, ] Its appeal stems from several key features:

• Biocompatibility: TEMPIC exhibits promising biocompatibility, as evidenced by encouraging results in cytotoxicity tests. [, ] This characteristic is crucial for minimizing adverse reactions when used in vivo.
• Tunable Mechanical Properties: When incorporated into composite materials, TEMPIC enables the creation of frameworks with a wide range of mechanical properties, from rigid structures suitable for bone fixation to soft and pliable STAPs. [, ] This versatility makes it adaptable to diverse biomedical applications.
• Efficient Crosslinking: TEMPIC readily participates in thiol-ene and thiol-yne coupling reactions, enabling rapid and efficient crosslinking under benign conditions, including the use of visible light. [, ] This property facilitates the fabrication of biomaterials with controlled architectures and properties.

Q2: How does the structure of this compound contribute to its function in biomaterials?

A2: The molecular structure of TEMPIC directly influences its functionality in biomaterial applications:

• Triazine-Trione Core: This rigid core provides a structural foundation and can influence the overall mechanical properties of the resulting material. []
• Ester Linkages: These linkages offer potential hydrolytic degradability, allowing for the controlled breakdown of the material within the body. [] This characteristic is essential for bioresorbable implants and drug delivery systems.
• Terminal Thiol Groups: The three thiol (-SH) groups act as reactive sites for thiol-ene or thiol-yne coupling reactions. [, ] These reactions enable the covalent attachment of TEMPIC to other molecules, facilitating the formation of crosslinked polymer networks and the incorporation of the compound into various material formulations.